Cas no 801139-70-8 (Benzo[b]thiophene-3-methanamine,N,N,5-trimethyl-)

• Product Name: Benzo[b]thiophene-3-methanamine,N,N,5-trimethyl-
• CAS No: 801139-70-8
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 712762
• Update Time: 2024-02-04

Benzo[b]thiophene-3-methanamine,N,N,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-methanamine,N,N,5-trimethyl-
• Benzo[b]thiophene-3-methylamine, N,N,5-trimethyl- (8CI)
• Benzo[b]thiophene-3-methanamine, N,N,5-trimethyl-

• Inchi： 1S/C12H15NS/c1-9-4-5-12-11(6-9)10(8-14-12)7-13(2)3/h4-6,8H,7H2,1-3H3
• InChI Key： VLKVVPMSMPNXIY-UHFFFAOYSA-N
• SMILES： C12=CC=C(C)C=C1C(CN(C)C)=CS2

Computed Properties

• Exact Mass: 205.093
• Monoisotopic Mass: 205.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.5A^2

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 295.1±25.0 °C(Predicted)
• pka: 8.97±0.28(Predicted)